2-(2,3-Dihydro-1,4-benzodioxin-6-yl)aniline

• CAS No.: 893736-00-0
• Molecular Formula: C14H13NO2
• Molecular Weight: 227.26 g/mol
• IUPAC Name: 2-(2,3-dihydro-1,4-benzodioxin-6-yl)aniline
• InChI: InChI=1S/C14H13NO2/c15-12-4-2-1-3-11(12)10-5-6-13-14(9-10)17-8-7-16-13/h1-6,9H,7-8,15H2
• InChI Key: CNEPJOKLMCKCTK-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C3=CC=CC=C3N

Description

2-(2,3-Dihydro-1,4-benzodioxin-6-yl)aniline is a heterocyclic compound featuring a benzodioxin core fused to an aniline moiety. The benzodioxin subunit (1,4-dioxane fused to a benzene ring) confers unique electronic and steric properties, while the aniline group enables diverse chemical modifications, making it a versatile scaffold in medicinal chemistry. This compound has been utilized as a precursor for synthesizing derivatives with anti-inflammatory, anti-diabetic, and antihepatotoxic activities .

Preparation Methods

Procedure

• Reaction Conditions:
  • The amine (2,3-dihydro-1,4-benzodioxin-6-amine) is suspended in distilled water and stirred for 30 minutes.
  • A 10% aqueous sodium carbonate solution is added to maintain the pH between 9 and 10.
  • 4-Methylbenzenesulfonyl chloride is gradually added to the mixture under continuous stirring at room temperature.
  • The reaction is monitored by thin-layer chromatography (TLC) until completion, typically after several hours (4-5 hours).
  • The product is precipitated by acidifying the mixture to pH 2-3 using concentrated hydrochloric acid.
  • The precipitate is filtered, washed with distilled water, and air-dried.

Outcome

• The product, N-(2,3-dihydrobenzo-dioxin-6-yl)-4-methylbenzenesulfonamide , is obtained as a light brown amorphous powder with an 80% yield.
• Melting point: 129-130 °C
• Molecular formula: C15H15O4NS
• Molecular weight: 305.367 g/mol

Characterization Data

Spectroscopic Data	Observations
IR (KBr)	3248 cm⁻¹ (N-H stretching), 3045 cm⁻¹ (aromatic C-H), 2926 cm⁻¹ (-CH2 stretching), 1633 cm⁻¹ (aromatic C=C), 1383 cm⁻¹ (-SO2 stretching)
¹H-NMR (CDCl3)	δ 10.12 (s, 1H, NHSO2), 7.57 (d, 2H), 7.27 (d, 2H), 6.62 (d, 1H), 6.56 (d, 1H), 6.47 (dd, 1H), 4.15 (br.s, 4H, CH2 groups), 2.43 (s, 3H, CH3)

Synthesis of 2-Bromo-N-(un/substituted-phenyl)acetamides

Procedure

• Various substituted or unsubstituted anilines are reacted with bromoacetyl bromide in the presence of 10% aqueous sodium carbonate to maintain pH.
• The reaction mixture is vigorously shaken manually until completion, monitored by TLC.
• The product precipitates upon pouring the reaction mixture onto crushed ice, followed by filtration, washing, and drying.

Coupling to Form 2-{2,3-Dihydro-1,4-benzodioxin-6-yl[(4-methylphenyl)sulfonyl]amino}-N-(un/substituted-phenyl)acetamides

Procedure

• The sulfonamide intermediate (N-(2,3-dihydrobenzo-dioxin-6-yl)-4-methylbenzenesulfonamide) is dissolved in N,N-dimethylformamide (DMF).
• Lithium hydride is added as a base, and the mixture is stirred at 25 °C for 30 minutes.
• The previously synthesized 2-bromo-N-(un/substituted-phenyl)acetamides are added to the reaction mixture.
• The reaction proceeds for 3-4 hours under stirring, monitored by TLC until a single spot is observed.
• The reaction mixture is poured onto crushed ice, and the precipitated product is filtered, washed, and air-dried.

Outcome

• The final products are various derivatives of 2-{2,3-dihydro-1,4-benzodioxin-6-yl[(4-methylphenyl)sulfonyl]amino}-N-(un/substituted-phenyl)acetamides with yields around 80%.
• These compounds are typically amorphous powders with melting points ranging from 95 to 130 °C depending on substitution.

Summary Table of Key Reaction Steps and Conditions

Step	Reactants	Conditions	Product	Yield (%)	Notes
1	2,3-Dihydro-1,4-benzodioxin-6-amine + 4-methylbenzenesulfonyl chloride	Aqueous Na2CO3 (pH 9-10), RT, 4-5 h	N-(2,3-dihydrobenzo-dioxin-6-yl)-4-methylbenzenesulfonamide	80	Precipitation at pH 2-3 with HCl
2	Anilines + bromoacetyl bromide	Aqueous Na2CO3, manual shaking, RT	2-Bromo-N-(un/substituted-phenyl)acetamides	Variable	Precipitation on ice
3	Sulfonamide intermediate + 2-bromoacetamides + LiH in DMF	Stirring at 25 °C, 3-4 h	2-{2,3-Dihydro-1,4-benzodioxin-6-yl[(4-methylphenyl)sulfonyl]amino}-N-(un/substituted-phenyl)acetamides	~80	Final coupling step

Research Findings and Analytical Support

• The synthetic route is robust and reproducible, yielding high purity products confirmed by IR and ¹H-NMR spectroscopy.
• The sulfonamide and acetamide derivatives synthesized via this method have been investigated for enzyme inhibitory activities, indicating potential therapeutic applications.
• The reaction conditions are mild, using aqueous media and room temperature for the initial sulfonamide formation, which is advantageous for scalability and environmental considerations.

Chemical Reactions Analysis

Sulfonation Reactions

The primary amine group undergoes sulfonation with sulfonyl chlorides to form sulfonamide derivatives, a reaction pivotal for creating bioactive molecules.

Reagent	Conditions	Product	Key Observations
Benzenesulfonyl chloride	Aqueous Na₂CO₃, pH 9–10, 4–5 h, 25°C	N-(2,3-Dihydrobenzo dioxin-6-yl)benzenesulfonamide	Reaction proceeds via nucleophilic substitution; product isolated in 72–85% yield .
4-Methylbenzenesulfonyl chloride	Similar to above, pH 9–10	N-(2,3-Dihydrobenzo dioxin-6-yl)-4-methylbenzenesulfonamide	Enhanced steric effects reduce yield slightly compared to unsubstituted analogs .

Acylation Reactions

The amine group reacts with acylating agents to form amides, enabling structural diversification.

Reagent	Conditions	Product	Key Observations
Bromoacetyl bromide	DMF, LiH, 3–4 h, 25°C	2-Bromo-N-(2,3-dihydrobenzo dioxin-6-yl)acetamide	Lithium hydride acts as a base to deprotonate the amine, facilitating nucleophilic attack .
Chloroacetic acid	NaOH, reflux	2-[(2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)amino]acetic acid hydrochloride	Product precipitates at acidic pH; used as a precursor for further functionalization.

Alkylation and Coupling Reactions

The amine participates in alkylation with electrophilic intermediates, forming secondary or tertiary amines.

Reagent	Conditions	Product	Key Observations
2-Bromo-N-(substituted-phenyl)acetamides	DMF, LiH, 3–4 h, 25°C	2-{2,3-Dihydro-1,4-benzodioxin-6-yl[(phenyl)sulfonyl]amino}-N-arylacetamides	Coupling yields depend on substituent electronic effects; electron-withdrawing groups enhance reactivity .
Glycol dibromide	KOH, tetrabutyl ammonium bromide, reflux	2,3-Dihydro-1,4-benzodioxane-6-carboxaldehyde (via ring-closing)	Alkaline conditions promote nucleophilic aromatic substitution; intermediate for oxidation .

Oxidation and Functionalization

While direct oxidation of the aniline group is less common, the benzodioxane ring’s methylene groups can undergo oxidation under specific conditions.

Reagent	Conditions	Product	Key Observations
KMnO₄	70–80°C, aqueous acidic medium	2,3-Dihydro-1,4-benzodioxane-6-carboxylic acid	Oxidation of aldehyde intermediates (derived from prior reactions) proceeds quantitatively .

Biological Relevance of Derivatives

Derivatives of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)aniline exhibit notable bioactivity:

• Sulfonamide derivatives inhibit α-glucosidase (IC₅₀: 12–45 μM) and acetylcholinesterase, relevant for diabetes and Alzheimer’s research .

• Acetamide derivatives show moderate anti-inflammatory and antimicrobial properties .

Structural and Mechanistic Insights

• Sulfonation Mechanism : The amine attacks the electrophilic sulfur in sulfonyl chlorides, forming a sulfonamide bond with concurrent HCl elimination .

• Acylation Pathway : Deprotonation of the amine by LiH enhances nucleophilicity, enabling reaction with bromoacetyl electrophiles .

Scientific Research Applications

Organic Synthesis

The compound serves as an intermediate in the synthesis of more complex organic molecules. Its structural properties allow chemists to create various derivatives that can be tailored for specific applications.

Recent studies have investigated the potential of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)aniline as a bioactive compound:

• Antimicrobial Properties : The compound has shown promise in inhibiting microbial growth, making it a candidate for developing new antimicrobial agents.
• Enzyme Inhibition : Research indicates its potential to inhibit enzymes such as α-glucosidase and acetylcholinesterase, which are relevant in treating conditions like type 2 diabetes and Alzheimer's disease .

Medicinal Applications

The therapeutic potential of this compound is under exploration:

• Anti-Diabetic Agents : A study synthesized derivatives of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)aniline that exhibited weak to moderate activity against α-glucosidase, suggesting its utility in managing type 2 diabetes .
• Anti-Cancer and Anti-Inflammatory Activities : The compound is being investigated for its effects on cancer cells and inflammatory pathways, indicating its potential as a therapeutic agent in oncology and inflammation-related diseases.

Industrial Applications

In addition to its biological applications, 2-(2,3-dihydro-1,4-benzodioxin-6-yl)aniline is utilized in the development of new materials such as polymers and dyes. Its unique chemical structure allows for modifications that enhance the properties of these materials.

Case Study 1: Synthesis of Anti-Diabetic Compounds

A study focused on synthesizing new sulfonamides derived from 2-(2,3-dihydro-1,4-benzodioxin-6-yl)aniline. The synthesized compounds were screened for their inhibitory effects on α-glucosidase and acetylcholinesterase. The results indicated varying degrees of enzyme inhibition, highlighting the therapeutic potential of these derivatives for type 2 diabetes and Alzheimer's disease .

Case Study 2: Biological Evaluation

Another research effort evaluated the biological activities of various derivatives of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)aniline. The findings demonstrated significant enzyme inhibition properties that could lead to the development of multifunctional agents for treating neurodegenerative diseases .

Mechanism of Action

The mechanism of action of 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)aniline involves its interaction with specific molecular targets:

Enzyme Inhibition: The compound can inhibit enzymes by binding to their active sites, thereby blocking their activity.

Receptor Binding: It may interact with cellular receptors, modulating signal transduction pathways.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Varied Functional Groups

2-(2,3-Dihydro-1,4-benzodioxin-6-yl)acetic acid

• Structure : Replaces the aniline group with a carboxylic acid.
• Activity : Exhibits anti-inflammatory potency comparable to Ibuprofen in carrageenan-induced rat paw edema assays (ED₅₀ = 25 mg/kg vs. Ibuprofen’s 23 mg/kg) .

3-{[4-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfonyl)-1,4-diazepan-1-yl]sulfonyl}aniline

• Structure : Incorporates sulfonyl groups and a diazepane ring.
• Molecular Weight : 453.54 g/mol (vs. 229.25 g/mol for the parent aniline).
• Implications : Increased molecular complexity may reduce bioavailability but enhance receptor specificity .

2-(2,3-Dihydro-1,4-benzodioxin-6-yl)pyrrolidine

• Structure : Substitutes aniline with pyrrolidine.
• Molecular Weight : 205.25 g/mol.
• Use : Serves as a building block in organic synthesis, highlighting the scaffold’s adaptability .

Pharmacological Derivatives

Anti-diabetic Sulfonamide Derivatives

• Example: 2-[2,3-Dihydro-1,4-benzodioxin-6-yl(phenylsulfonyl)amino]-N-(substituted-phenyl)acetamides.
• Activity : Moderate α-glucosidase inhibition (IC₅₀ = 81.12–86.31 μM vs. acarbose’s 37.38 μM) .
• SAR Insight : Electron-withdrawing substituents on the phenyl ring enhance inhibitory activity.

Antihepatotoxic Flavones and Coumarins

• Example: 3',4'-(1",4"-Dioxino)flavone.
• Activity : Comparable to silymarin in reducing SGOT/SGPT levels in hepatotoxicity models .
• Key Contrast : The flavone/coumarin backbone differs from the aniline scaffold but shares the 1,4-dioxane motif, suggesting this subunit’s broad pharmacological relevance.

Biological Activity

2-(2,3-Dihydro-1,4-benzodioxin-6-yl)aniline is a compound that has garnered attention due to its diverse biological activities. The benzodioxane moiety is known for its potential therapeutic effects, including anti-inflammatory, anti-cancer, and enzyme inhibitory properties. This article reviews the biological activity of this compound, supported by recent research findings, data tables, and case studies.

Chemical Structure and Properties

The molecular structure of 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)aniline features a benzodioxane ring fused to an aniline group. This unique arrangement contributes to its chemical reactivity and biological activity. The compound's molecular formula is $C_{10}H_{11}N$ with a molecular weight of approximately 161.21 g/mol.

1. Enzyme Inhibition

Research has shown that derivatives of 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)aniline exhibit significant enzyme inhibitory activities:

• α-Glucosidase Inhibition : Several studies have reported that compounds containing the benzodioxane moiety demonstrate potent inhibitory effects against α-glucosidase, an enzyme involved in carbohydrate metabolism. For instance, a synthesized derivative showed an IC50 value of 2.62 μM compared to acarbose (IC50 = 37.38 μM), indicating a strong potential for managing blood sugar levels in diabetic conditions .

Compound	IC50 (μM)	Reference
2-(2,3-Dihydro-1,4-benzodioxin-6-yl)aniline	2.62
Acarbose	37.38

• Acetylcholinesterase Inhibition : The same class of compounds has shown varying degrees of inhibition against acetylcholinesterase (AChE), which is crucial for neurotransmission. Although the inhibitory activity was weaker compared to α-glucosidase, it still presents a potential avenue for treating neurodegenerative diseases like Alzheimer’s .

2. Anti-inflammatory Properties

Compounds containing the benzodioxane structure have been linked to anti-inflammatory effects. Research indicates that these compounds can inhibit pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX), suggesting their utility in treating inflammatory disorders .

3. Anticancer Activity

The anticancer potential of 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)aniline derivatives has been explored in various cancer cell lines. A study identified that certain derivatives could induce apoptosis in cancer cells through mechanisms involving oxidative stress and the modulation of signaling pathways related to cell survival .

Case Study 1: Synthesis and Evaluation

In a recent study focusing on the synthesis of new derivatives based on the benzodioxane structure, researchers created a library of compounds and evaluated their biological activities. Among these, one derivative exhibited notable α-glucosidase inhibition and was further tested for antidiabetic properties in vivo with promising results .

Case Study 2: Structure-Activity Relationship (SAR)

A comprehensive SAR analysis was conducted on various benzodioxane derivatives to determine the influence of structural modifications on biological activity. The study revealed that specific substitutions on the benzodioxane ring significantly enhanced enzyme inhibitory effects and anticancer activity .

Q & A

Q. What are the advantages of using LiH over other bases in benzodioxin-aniline functionalization?

• Methodological Answer : LiH provides strong deprotonation without side reactions (e.g., hydrolysis) common with NaOH/KOH. It also enhances nucleophilicity of the aniline nitrogen, improving reaction yields in DMF .